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Compound of Interest

Compound Name: Dicyclopentyl(dimethoxy)silane

Cat. No.: B144380

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicyclopentyl(dimethoxy)silane, identified by the CAS number 126990-35-0, is an
organosilicon compound with significant applications in industrial catalysis and organic
synthesis.[1] Its molecular structure, characterized by a central silicon atom bonded to two
bulky cyclopentyl groups and two methoxy groups, imparts unique steric and electronic
properties.[1] This guide provides a comprehensive overview of its chemical and physical
properties, detailed synthesis protocols, its primary application as an external electron donor in
Ziegler-Natta catalysis for propylene polymerization, and methods for its characterization.

Chemical and Physical Properties

Dicyclopentyl(dimethoxy)silane is a colorless to nearly colorless, clear liquid that is sensitive
to moisture.[1] A summary of its key physical and chemical properties is presented in the tables
below.

Table 1: General and Physical Properties
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Property Value

Molecular Formula C12H240:2Si

Molecular Weight 228.41 g/mol

Appearance Colorless to almost colorless clear liquid[1]
Boiling Point 120 °C at 6 mmHg[1]

Density Approximately 0.99 g/cm3

Refractive Index 1.4660 to 1.4700

Flash Point 102 °C

Water Solubility Insoluble, reacts slowly with water[1]
Solubility Soluble in common organic solvents

Table 2: Specifications and Purity

Parameter Specification
Purity (by GC) > 98.0%[2][3]
Moisture Content <0.1%

Acidity (as HCI) <10 ppm

Synthesis of Dicyclopentyl(dimethoxy)silane

The synthesis of Dicyclopentyl(dimethoxy)silane can be achieved through several routes,
with the Grignard reaction being a prominent method.[1] An alternative approach involves a
hydrosilylation pathway.

Grighard Reaction Synthesis

This common method involves the reaction of a silicon precursor with a cyclopentylmagnesium
halide (a Grignard reagent).[1] The synthesis can proceed via two main pathways:
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» Pathway A: Direct reaction of tetramethoxysilane with two molar equivalents of a
cyclopentylmagnesium halide.[1]

o Pathway B: A two-step process starting with the reaction of silicon tetrachloride with a
cyclopentylmagnesium halide to form the intermediate dicyclopentyldichlorosilane, which is
subsequently methoxylated.[1]

Pathway B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b144380#dicyclopentyl-dimethoxy-silane-
cas-number-126990-35-0-details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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